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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632 Get Quote

CAS Number: 16002-29-2

An Essential Tool for Researchers and Drug
Development Professionals
This technical guide provides a comprehensive overview of Dimethyl 2,2'-thiobisacetate, a

versatile chemical compound with applications in various scientific fields. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, synthesis, and key applications.

Chemical and Physical Properties
Dimethyl 2,2'-thiobisacetate, also known by synonyms such as Dimethyl thiodiacetate and

Dimethyl thiodiglycolate, is a diester with the molecular formula C₆H₁₀O₄S.[1] Its chemical

structure features a central sulfur atom bridging two acetate methyl ester groups. This structure

imparts specific reactivity and properties that are valuable in chemical synthesis and biological

applications.

A comprehensive summary of its quantitative properties is presented in Table 1 for easy

reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b108632?utm_src=pdf-interest
https://www.benchchem.com/product/b108632?utm_src=pdf-body
https://www.benchchem.com/product/b108632?utm_src=pdf-body
https://www.moltuslab.com/dimethyl-2-2-thiobisacetate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 16002-29-2 [1][2]

Molecular Formula C₆H₁₀O₄S [1]

Molecular Weight 178.21 g/mol

Appearance Colorless to pale yellow liquid

Density 1.199 g/cm³ [1]

Melting Point Not available

Boiling Point 130 °C at 15 Torr

Flash Point 95 °C [1]

Solubility Soluble in organic solvents

Refractive Index 1.469 [1]

Synthesis of Dimethyl 2,2'-Thiobisacetate
A robust and efficient method for the synthesis of Dimethyl 2,2'-thiobisacetate involves a two-

step process, as detailed in Japanese Patent JP2008303173A.[3] This procedure is particularly

advantageous for industrial-scale production due to its use of readily available starting

materials and efficient reaction conditions.

Experimental Protocol
Step 1: Synthesis of Thiodiglycolic Acid

In a suitable reaction vessel, chloroacetic acid is reacted with sodium sulfide in the presence

of a base.

The reaction mixture is then neutralized with an acid to precipitate thiodiglycolic acid.

The resulting thiodiglycolic acid is isolated and purified.

Step 2: Esterification of Thiodiglycolic Acid
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The synthesized thiodiglycolic acid is dissolved in methanol.

A dehydrating agent, such as anhydrous calcium chloride, is added to the mixture. An acid

catalyst may also be employed to enhance the reaction rate.

The mixture is heated to drive the esterification reaction to completion, yielding Dimethyl
2,2'-thiobisacetate.

The final product is purified by distillation.

The overall synthesis workflow is depicted in the following diagram:
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A flowchart illustrating the two-step synthesis of Dimethyl 2,2'-thiobisacetate.

Applications in Scientific Research and Drug
Development
Dimethyl 2,2'-thiobisacetate serves as a valuable building block and reagent in several areas

of chemical and biological research.

Chemical Synthesis
Due to its bifunctional nature, Dimethyl 2,2'-thiobisacetate is a useful intermediate in the

synthesis of more complex molecules. The ester groups can be hydrolyzed to the

corresponding carboxylic acids or converted to other functional groups, while the central

thioether can be oxidized to a sulfoxide or sulfone, providing a scaffold for diverse chemical

transformations. It is used in the manufacturing of polysulfides, dyes, and other pharmaceutical

intermediates.

Crosslinking Agent
The structure of Dimethyl 2,2'-thiobisacetate makes it a potential homobifunctional

crosslinking agent. Although specific detailed protocols for its use in biological crosslinking are

not widely published, its reactivity suggests it could be used to link molecules containing

suitable nucleophiles. The general principle of using such a molecule for crosslinking is

illustrated below.

Dimethyl 2,2'-thiobisacetate
(R-S-R)
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Reaction 1

Protein 1
with Nucleophile (Nu-H)

Protein 2
with Nucleophile (Nu-H)

Protein 1 - Nu - R - S - R - Nu - Protein 2

Reaction 2
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A conceptual diagram of a two-step crosslinking reaction using a bifunctional reagent.

Role in Drug Development
While initial suggestions pointed towards a potential role as a tyrosine kinase inhibitor,

extensive, publicly available research to substantiate this specific mechanism of action is

limited. However, its application as an intermediate in the synthesis of pharmaceutical

compounds remains a key area of interest for drug development professionals. The thioether

and ester functionalities provide a versatile platform for the construction of novel drug

candidates.

Analytical Methods
The purity and concentration of Dimethyl 2,2'-thiobisacetate can be reliably determined using

High-Performance Liquid Chromatography (HPLC) with UV detection. A validated method for

the quantification of similar organic compounds provides a strong basis for the analysis of this

compound.

Validated HPLC-UV Method
A general protocol for the quantitative analysis of organic compounds, adaptable for Dimethyl
2,2'-thiobisacetate, is outlined below.
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Parameter Condition

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase

Isocratic or gradient elution with a mixture of

acetonitrile and water (with an optional acid

modifier like formic acid for improved peak

shape)

Flow Rate 1.0 mL/min

Detection
UV spectrophotometer at a suitable wavelength

(e.g., 210-230 nm)

Injection Volume 10 µL

Column Temperature Ambient or controlled (e.g., 30 °C)

Sample Preparation:

Prepare a stock solution of Dimethyl 2,2'-thiobisacetate in a suitable solvent (e.g.,

acetonitrile).

Create a series of calibration standards by diluting the stock solution.

Prepare samples for analysis by dissolving them in the mobile phase or a compatible

solvent.

Filter all solutions through a 0.45 µm filter before injection.

Safety and Handling
Dimethyl 2,2'-thiobisacetate should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including gloves and safety glasses, should be worn. It is

important to consult the Safety Data Sheet (SDS) for detailed information on handling, storage,

and disposal.

Conclusion
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Dimethyl 2,2'-thiobisacetate is a chemical compound with a well-defined set of properties and

a clear synthetic route. Its primary utility for researchers and drug development professionals

lies in its role as a versatile chemical intermediate. While its direct biological activities require

further investigation, its structural features make it a valuable tool in the synthesis of novel

molecules with potential therapeutic applications. The analytical methods outlined in this guide

provide a solid foundation for its quantification and quality control in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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